Cas no 1234996-74-7 ((R)-1-(1H-Benzimidazol-2-yl)ethylamine Hydrochloride)

• Product Name: (R)-1-(1H-Benzimidazol-2-yl)ethylamine Hydrochloride
• CAS No: 1234996-74-7
• MF: C₉H₁₂ClN₃
• MW: 197.664680480957
• MDL: MFCD12828689
• CID: 1056167
• Update Time: 2025-10-12

(R)-1-(1H-Benzimidazol-2-yl)ethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(1H-Benzimidazol-2-yl)ethylamine Hydrochloride
• (1R)-1-(1H-Benzimidazol-2-yl)ethanamine hydrochloride (1:1)

• MDL： MFCD12828689
• Inchi： 1S/C9H11N3.ClH/c1-6(10)9-11-7-4-2-3-5-8(7)12-9;/h2-6H,10H2,1H3,(H,11,12);1H/t6-;/m1./s1
• InChI Key： HFHWHWCRHSKBOZ-FYZOBXCZSA-N
• SMILES： Cl.N1C2C=CC=CC=2N=C1[C@@H](C)N

Computed Properties

• Exact Mass: 197.07200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 54.70000
• LogP: 3.08490

(R)-1-(1H-Benzimidazol-2-yl)ethylamine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P280-P305+P351+P338

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on (R)-1-(1H-Benzimidazol-2-yl)ethylamine Hydrochloride

Recent Advances in the Study of (R)-1-(1H-Benzimidazol-2-yl)ethylamine Hydrochloride (CAS: 1234996-74-7)

In recent years, (R)-1-(1H-Benzimidazol-2-yl)ethylamine Hydrochloride (CAS: 1234996-74-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzimidazole core and chiral amine functionality, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. The unique structural features of this molecule make it a valuable scaffold for drug discovery, and recent studies have explored its synthesis, biological activity, and mechanism of action in greater detail.

One of the key areas of research has focused on the synthesis and optimization of (R)-1-(1H-Benzimidazol-2-yl)ethylamine Hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient enantioselective synthesis route for this compound, achieving high yield and purity. The researchers employed asymmetric hydrogenation of a precursor imine using a chiral ruthenium catalyst, followed by hydrochloric acid salt formation. This method not only improved the scalability of the synthesis but also provided insights into the stereochemical control of the reaction, which is critical for maintaining the compound's biological activity.

Another significant advancement involves the exploration of (R)-1-(1H-Benzimidazol-2-yl)ethylamine Hydrochloride as a potential inhibitor of histone deacetylases (HDACs). HDACs are a class of enzymes implicated in various diseases, including cancer and neurodegenerative disorders. A recent in vitro study revealed that this compound exhibits selective inhibition against HDAC6, with an IC50 value in the low micromolar range. Molecular docking simulations suggested that the benzimidazole moiety interacts with the zinc-binding site of HDAC6, while the ethylamine group contributes to the overall binding affinity. These findings highlight the compound's potential as a lead for developing HDAC6-specific therapeutics.

In addition to its role as an enzyme inhibitor, (R)-1-(1H-Benzimidazol-2-yl)ethylamine Hydrochloride has been investigated for its activity as a ligand for G protein-coupled receptors (GPCRs). A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound acts as a partial agonist of the serotonin 5-HT2A receptor, with moderate selectivity over other serotonin receptor subtypes. The study utilized radioligand binding assays and functional assays to characterize the compound's pharmacological profile. The results suggest potential applications in the treatment of central nervous system disorders, such as depression and schizophrenia, although further in vivo studies are needed to validate these findings.

Recent pharmacokinetic studies have also shed light on the ADME (absorption, distribution, metabolism, and excretion) properties of (R)-1-(1H-Benzimidazol-2-yl)ethylamine Hydrochloride. A preclinical study in rats demonstrated that the compound exhibits good oral bioavailability and a favorable half-life, making it suitable for further development as an oral therapeutic agent. However, the study also identified potential metabolic liabilities, such as oxidation of the benzimidazole ring, which may need to be addressed through structural modifications in future iterations of the compound.

In conclusion, (R)-1-(1H-Benzimidazol-2-yl)ethylamine Hydrochloride (CAS: 1234996-74-7) represents a versatile and promising scaffold in chemical biology and drug discovery. Recent studies have advanced our understanding of its synthesis, biological activity, and therapeutic potential, paving the way for further investigations. Future research directions may include the development of derivatives with improved selectivity and pharmacokinetic properties, as well as in vivo efficacy studies in disease models. As the field continues to evolve, this compound is likely to remain a focal point of innovation in the quest for novel therapeutics.